Cas no 946298-56-2 (4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 946298-56-2
• MF: C₂₂H₁₈F₂N₂O₃S
• MW: 428.451731204987
• CID: 5516005
• Update Time: 2025-05-20

4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-fluoro-N-[1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-7-quinolinyl]-
• 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

• Inchi： 1S/C22H18F2N2O3S/c23-17-6-3-16(4-7-17)22(27)25-19-10-5-15-2-1-13-26(21(15)14-19)30(28,29)20-11-8-18(24)9-12-20/h3-12,14H,1-2,13H2,(H,25,27)
• InChI Key： OHPVZRBNOQDAPM-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC=C(F)C=C1

Additional information on 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

Introduction to 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946298-56-2)

4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 946298-56-2, represents a class of molecules that are being extensively studied for their potential applications in drug development and medicinal chemistry. The presence of multiple fluorine atoms and a complex heterocyclic core makes this molecule a subject of interest for researchers seeking novel pharmacophores.

The chemical structure of 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide incorporates several key functional groups that contribute to its reactivity and biological activity. The tetrahydroquinoline ring is a well-known scaffold in medicinal chemistry, often found in bioactive molecules due to its ability to interact with various biological targets. Additionally, the presence of fluoro substituents enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further development.

In recent years, there has been a growing interest in the synthesis and characterization of fluorinated compounds due to their favorable pharmacokinetic properties. The fluorine atom can influence the electronic properties of the molecule, leading to improved solubility and bioavailability. Furthermore, the sulfonyl group in 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide can serve as a hydrogen bond acceptor, which is crucial for interactions with biological targets such as proteins and enzymes.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse molecules in drug discovery. The compound 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide exemplifies this trend by combining several pharmacologically relevant features into a single molecular framework. Studies have shown that such compounds can exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

The synthesis of 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods not only enhance efficiency but also allow for the introduction of various functional groups with precision.

Evaluation of the pharmacological properties of 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide has revealed promising results in preclinical studies. The compound demonstrates good binding affinity to several target proteins, suggesting its potential as a lead molecule for further drug development. Additionally, its favorable pharmacokinetic profile makes it an attractive candidate for clinical translation.

The role of computational chemistry in the study of such complex molecules cannot be overstated. Molecular modeling techniques have been utilized to understand the interactions between 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide and biological targets at the atomic level. These insights have guided synthetic modifications aimed at improving potency and selectivity.

In conclusion, 4-fluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946298-56-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow，this compound will likely play an important role in the discovery and development of new therapeutic agents.